Cas no 1802-36-4 (1-Propanone, 3-phenyl-1-(3-pyridinyl)-)

1-Propanone, 3-phenyl-1-(3-pyridinyl)- structure
1802-36-4 structure
Product Name:1-Propanone, 3-phenyl-1-(3-pyridinyl)-
CAS No:1802-36-4
MF:C14H13NO
MW:211.259123563766
CID:1371122
PubChem ID:14330044
Update Time:2025-04-20

1-Propanone, 3-phenyl-1-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 3-phenyl-1-(3-pyridinyl)-
    • CHEMBL4933283
    • ZOUYNOYKFGUERZ-UHFFFAOYSA-N
    • 1802-36-4
    • 3-phenyl-1-pyridin-3-ylpropan-1-one
    • 3-phenyl-1-(pyridin-3-yl)propan-1-one
    • 3-phenyl-1-(3-pyridinyl)-1-propanone
    • EN300-396274
    • Z513733904
    • 3-phenyl-1-(pyridin-3yl)propan-1-one
    • BAA80236
    • SCHEMBL3247901
    • 2-phenylethyl 3-pyridinyl ketone
    • AKOS010014636
    • Inchi: 1S/C14H13NO/c16-14(13-7-4-10-15-11-13)9-8-12-5-2-1-3-6-12/h1-7,10-11H,8-9H2
    • InChI Key: ZOUYNOYKFGUERZ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=NC=CC=1)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 211.099714038g/mol
  • Monoisotopic Mass: 211.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 30Ų

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